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Compound of Interest

Compound Name: Acid Orange 116

Cat. No.: B12381120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and methodologies

for the quantitative analysis of Acid Orange 116 using spectrophotometry. This document

outlines the theoretical basis, experimental protocols, and data interpretation necessary for

accurate concentration measurement of this azo dye in solution.

Introduction
Acid Orange 116 is a water-soluble azo dye with the chemical formula C25H21N4NaO4S.[1]

[2][3][4] Accurate determination of its concentration in various matrices is crucial for a range of

applications, including quality control in manufacturing, environmental monitoring, and various

research and development settings. Spectrophotometry offers a rapid, simple, and cost-

effective method for this purpose, relying on the fundamental principle of the Beer-Lambert

Law.

Theoretical Background: The Beer-Lambert Law
The Beer-Lambert Law forms the cornerstone of quantitative spectrophotometry. It establishes

a linear relationship between the absorbance of light by a solution and the concentration of the

absorbing species. The law is expressed as:

A = εbc
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Where:

A is the absorbance (a dimensionless quantity)

ε (epsilon) is the molar absorptivity or molar extinction coefficient (in L mol⁻¹ cm⁻¹), a

constant specific to the substance at a given wavelength.

b is the path length of the cuvette (typically 1 cm).

c is the concentration of the absorbing species (in mol L⁻¹).

This relationship indicates that for a given substance and path length, the absorbance is

directly proportional to its concentration.
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Beer-Lambert Law: A = εbc
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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